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Abstract
Gpx4-IN-16 is a small molecule inhibitor of Glutathione Peroxidase 4 (GPX4), a key enzyme in

the regulation of ferroptosis, an iron-dependent form of programmed cell death. By inhibiting

GPX4, Gpx4-IN-16 induces lipid peroxidation, leading to oxidative stress and ultimately cell

death. This compound has demonstrated potent anti-proliferative effects in various cancer cell

lines, particularly in thyroid cancer models. This technical guide provides a comprehensive

overview of Gpx4-IN-16, including its mechanism of action, quantitative biological data, and

detailed experimental protocols for its characterization.

Introduction to Gpx4-IN-16
Gpx4-IN-16, with the chemical name 4-[(2E)-3-[2-(2-formylphenoxy)phenyl]-1-oxo-2-propen-1-

yl]-benzonitrile, is a potent inhibitor of GPX4. The inhibition of GPX4's enzymatic activity, which

involves the reduction of lipid hydroperoxides, leads to their accumulation within cellular

membranes. This unchecked lipid peroxidation, in the presence of iron, is the hallmark of

ferroptosis. Gpx4-IN-16 has been shown to reduce GPX4 protein levels, induce the production

of reactive oxygen species (ROS), and decrease mitochondrial membrane potential, all of

which are characteristic effects of ferroptosis induction.
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The primary mechanism of action of Gpx4-IN-16 is the direct inhibition of GPX4. This leads to a

cascade of events culminating in ferroptotic cell death.

Signaling Pathway of Gpx4-IN-16 Induced Ferroptosis:
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Preparation Assay Analysis

Cell Culture Seed Cells in 96-well Plate

Gpx4-IN-16 Dilution

Treat with Gpx4-IN-16 Incubate (e.g., 72h) Add MTT Reagent Solubilize Formazan Read Absorbance (570 nm) Calculate % Viability Determine IC50
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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